Cas no 72229-75-5 (Benzeneacetamide,N-hydroxy-N-methyl-)

Benzeneacetamide,N-hydroxy-N-methyl- structure
72229-75-5 structure
Product Name:Benzeneacetamide,N-hydroxy-N-methyl-
CAS No:72229-75-5
MF:C9H11NO2
MW:165.189142465591
CID:572230
PubChem ID:194437
Update Time:2025-04-19

Benzeneacetamide,N-hydroxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide,N-hydroxy-N-methyl-
    • N-Hydroxy-N-methyl-2-phenylacetamide
    • N-methylphenylacetohydroxamic acid
    • DTXSID50992961
    • CHEMBL1981033
    • NCI60_015898
    • NSC646163
    • 72229-75-5
    • SCHEMBL2948755
    • N-HYDROXY-N-METHYL-2-PHENYL-ACETAMIDE
    • NMBzH
    • NSC-646163
    • ZFOUTGXGIQLWIT-UHFFFAOYSA-N
    • N-Mpaha
    • Benzeneacetamide, N-hydroxy-N-methyl-
    • Inchi: 1S/C9H11NO2/c1-10(12)9(11)7-8-5-3-2-4-6-8/h2-6,12H,7H2,1H3
    • InChI Key: ZFOUTGXGIQLWIT-UHFFFAOYSA-N
    • SMILES: CN(C(CC1C=CC=CC=1)=O)O

Computed Properties

  • Exact Mass: 165.07903
  • Monoisotopic Mass: 165.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.174
  • Boiling Point: 300.4°C at 760 mmHg
  • Flash Point: 135.5°C
  • Refractive Index: 1.563
  • PSA: 40.54
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